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Compound of Interest

Compound Name: Pentadecan-8-ol

Cat. No.: B157577

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pentadecan-8-ol is a 15-carbon secondary fatty alcohol with the chemical formula C1sH320.[1]
[2][3] Its strategic placement of a hydroxyl group at the eighth carbon of the pentadecane chain
confers distinct physical and chemical properties compared to its primary alcohol counterparts.
[1] This guide provides a comprehensive overview of Pentadecan-8-ol, including its chemical
and physical properties, detailed experimental protocols for its synthesis and purification, and
an exploration of its biological activities and potential applications in research and drug
development. The information is presented to be a valuable resource for researchers and
professionals working in the fields of organic synthesis, medicinal chemistry, and materials

science.

Chemical and Physical Properties

Pentadecan-8-ol is a white, waxy solid at room temperature.[2] It is characterized by its
hydrophobic nature, rendering it insoluble in water but soluble in organic solvents like ethanol
and ether.[2] A summary of its key chemical and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Pentadecan-8-ol
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Property Value Source
CAS Number 1653-35-6 [1][21[3]
IUPAC Name pentadecan-8-ol [11[415]
Synonyms 8-Pentadecanol, 1-Heptyloctyl 2]
alcohol
Molecular Formula Cis5H320 [11121[3]
Molecular Weight 228.41 g/mol [11[31[4]
Melting Point 53.5-54.3 °C [6]
Boiling Point 300.24 °C at 760 mmHg [6]
Density 0.8 £ 0.1 g/cm3 (calculated) [7]
Flash Point 114.7 + 6.5 °C (calculated) [7]
Water Solubility 0.5407 mg/L at 25 °C [7]
LogP 5.0683 [3]
SMILES CCCcccecece(ceececece)o [1103114]

InChI=1S/C15H320/c1-3-5-7-
InChl 9-11-13-15(16)14-12-10-8-6-4-  [1][2][4]
2/h15-16H,3-14H2,1-2H3

AXCJIQGZCVXCVAG-
InChl Key [1][4][6]
UHFFFAOYSA-N

Spectroscopic Data

The structural characterization of Pentadecan-8-ol is confirmed through various spectroscopic
techniques. A summary of the expected spectroscopic data is presented in Table 2.

Table 2: Spectroscopic Data for Pentadecan-8-ol
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Technique Key Features

Signals corresponding to the terminal methyl

groups, the methylene groups of the alkyl

chains, and a characteristic signal for the proton
1H NMR _

on the carbon bearing the hydroxyl group (CH-

OH). The spectrum for the similar 1-

pentadecanol is available for reference.[8]

Signals for the different carbon environments in

the molecule, with a distinct chemical shift for
13C NMR the carbon atom attached to the hydroxyl group.

[5] The carbon atoms in the long alkyl chains will

have overlapping signals.[9]

A broad O-H stretching band around 3350 cm~!
R Spect due to hydrogen bonding.[10] A C-O stretching
ectrosco
P Py band for a secondary alcohol is expected in the

range of 1150-1075 cm~1.[2][7]

The molecular ion peak may be weak or absent.
M Spect . [11] Characteristic fragmentation patterns for
ass Spectrometry ] ]
long-chain alcohols include alpha-cleavage and

dehydration.

Experimental Protocols
Synthesis of Pentadecan-8-ol

Two common methods for the synthesis of Pentadecan-8-ol are the Grignard reaction and the
reduction of the corresponding ketone, 8-pentadecanone.

This method involves the reaction of an alkyl magnesium halide (Grignard reagent) with an
aldehyde.[1][12][13] For the synthesis of the symmetrical Pentadecan-8-ol, heptylmagnesium
bromide can be reacted with octanal, or octylmagnesium bromide can be reacted with
heptanal.

Experimental Workflow for Grignard Synthesis of Pentadecan-8-ol
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Grignard Reagent Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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